Cas no 2694728-37-3 (N-(propan-2-yl)pyrrolidine-3-sulfonamide hydrochloride)

• Product Name: N-(propan-2-yl)pyrrolidine-3-sulfonamide hydrochloride
• CAS No: 2694728-37-3
• MF: C₇H₁₇ClN₂O₂S
• MW: 228.740079641342
• MDL: MFCD34474926
• CID: 5613937
• PubChem ID: 165943079
• Update Time: 2025-05-19

N-(propan-2-yl)pyrrolidine-3-sulfonamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-32297811
• AKOS040806904
• N-(propan-2-yl)pyrrolidine-3-sulfonamide hydrochloride
• 2694728-37-3

• MDL： MFCD34474926
• Inchi： 1S/C7H16N2O2S.ClH/c1-6(2)9-12(10,11)7-3-4-8-5-7;/h6-9H,3-5H2,1-2H3;1H
• InChI Key： YMAXNQNLXZUCDU-UHFFFAOYSA-N
• SMILES： Cl.S(C1CNCC1)(NC(C)C)(=O)=O

Computed Properties

• Exact Mass: 228.0699267g/mol
• Monoisotopic Mass: 228.0699267g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.6Ų

Additional information on N-(propan-2-yl)pyrrolidine-3-sulfonamide hydrochloride

Introduction to N-(propan-2-yl)pyrrolidine-3-sulfonamide hydrochloride (CAS No. 2694728-37-3)

N-(propan-2-yl)pyrrolidine-3-sulfonamide hydrochloride, identified by its CAS number 2694728-37-3, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This sulfonamide derivative has garnered attention due to its unique structural properties and potential biological activities, making it a valuable candidate for further research and development.

The chemical structure of N-(propan-2-yl)pyrrolidine-3-sulfonamide hydrochloride consists of a pyrrolidine ring substituted with a propyl group at the 2-position and a sulfonamide moiety at the 3-position, all followed by a hydrochloride salt form. This configuration contributes to its solubility and stability, which are critical factors in pharmaceutical formulations. The presence of the sulfonamide group suggests potential interactions with biological targets, particularly enzymes and receptors involved in various metabolic pathways.

In recent years, sulfonamide derivatives have been extensively studied for their therapeutic potential. These compounds are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of atoms in N-(propan-2-yl)pyrrolidine-3-sulfonamide hydrochloride may contribute to its unique pharmacological profile, making it a promising candidate for treating various diseases.

One of the most exciting areas of research involving N-(propan-2-yl)pyrrolidine-3-sulfonamide hydrochloride is its potential application in oncology. Studies have shown that sulfonamide derivatives can inhibit the activity of key enzymes involved in cancer cell proliferation and survival. For instance, modifications to the pyrrolidine ring can enhance binding affinity to target proteins, leading to more effective therapeutic outcomes. The propyl group in this compound may also play a role in modulating its interactions with biological targets, potentially increasing its efficacy.

The synthesis of N-(propan-2-yl)pyrrolidine-3-sulfonamide hydrochloride involves multi-step organic reactions, including nucleophilic substitution and condensation reactions. The hydrochloride salt form is particularly advantageous as it improves the compound's solubility in aqueous solutions, facilitating its use in pharmaceutical formulations. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets stringent quality standards.

Evaluation of the pharmacokinetic properties of N-(propan-2-yl)pyrrolidine-3-sulfonamide hydrochloride is crucial for understanding its absorption, distribution, metabolism, and excretion (ADME) profiles. Preliminary studies suggest that this compound exhibits good oral bioavailability and moderate metabolic stability, which are favorable characteristics for a potential drug candidate. Further investigations are needed to fully elucidate its pharmacokinetic behavior in vivo.

The safety profile of any pharmaceutical compound is of paramount importance. While N-(propan-2-yl)pyrrolidine-3-sulfonamide hydrochloride has not been extensively tested in humans, preclinical studies indicate that it demonstrates acceptable toxicity levels at relevant doses. However, comprehensive toxicological assessments are necessary to ensure its safety before moving into clinical trials.

The development of novel therapeutic agents relies heavily on collaboration between academic researchers and industry professionals. N-(propan-2-yl)pyrrolidine-3-sulfonamide hydrochloride represents an excellent example of how basic research can lead to the discovery of new drugs with significant clinical applications. Continued investigation into this compound will likely uncover additional therapeutic benefits and expand its potential use in treating various medical conditions.

The role of computational chemistry and molecular modeling has become increasingly important in drug discovery. These tools can help predict the binding affinity of N-(propan-2-yl)pyrrolidine-3-sulfonamide hydrochloride strong >to biological targets, providing valuable insights into its mechanism of action. Such simulations can accelerate the design process by identifying promising analogs with enhanced activity or improved pharmacokinetic properties.

In conclusion, N-(< strong >propan - 2 - yl strong >)< strong >pyrrolidine - 3 - sulfonamide hydrochloride strong >(CAS No. 2694728 - 37 - 3) is a compound with significant potential in pharmaceutical research. Its unique structural features and promising biological activities make it an attractive candidate for further development. As research progresses, this sulfonamide derivative may contribute to the discovery of new treatments for various diseases, ultimately improving patient outcomes worldwide.